6-amino-4-thioxo-3,4-dihydropyrimidin-2(1H)-one
Overview
Description
6-amino-4-thioxo-3,4-dihydropyrimidin-2(1H)-one, also known as Thio-Uracil, is a heterocyclic compound that has received attention in recent years due to its potential applications in scientific research. Thio-Uracil is a sulfur-containing derivative of uracil and is a key intermediate in the synthesis of various bioactive compounds.
Mechanism of Action
The mechanism of action of 6-amino-4-thioxo-3,4-dihydropyrimidin-2(1H)-one is not yet fully understood. However, it is thought to work by inhibiting the activity of certain enzymes involved in various biological processes. 6-amino-4-thioxo-3,4-dihydropyrimidin-2(1H)-one has been shown to inhibit the activity of xanthine oxidase, an enzyme involved in the production of uric acid. This inhibition has been found to have anti-inflammatory effects and may be useful in the treatment of conditions such as gout.
Biochemical and Physiological Effects:
6-amino-4-thioxo-3,4-dihydropyrimidin-2(1H)-one has been found to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, as well as to have anti-inflammatory and anti-tumor properties. 6-amino-4-thioxo-3,4-dihydropyrimidin-2(1H)-one has also been found to have a protective effect on the liver, making it a potential candidate for the treatment of liver diseases.
Advantages and Limitations for Lab Experiments
6-amino-4-thioxo-3,4-dihydropyrimidin-2(1H)-one has several advantages for use in lab experiments. It is a relatively simple compound to synthesize and is readily available. 6-amino-4-thioxo-3,4-dihydropyrimidin-2(1H)-one has also been found to be stable under a range of conditions, making it a useful tool for studying various biological processes. However, 6-amino-4-thioxo-3,4-dihydropyrimidin-2(1H)-one has limitations in terms of its solubility, which can make it difficult to work with in certain experiments.
Future Directions
There are several potential future directions for research involving 6-amino-4-thioxo-3,4-dihydropyrimidin-2(1H)-one. One area of interest is the development of new drugs based on 6-amino-4-thioxo-3,4-dihydropyrimidin-2(1H)-one's inhibitory effects on certain enzymes. Another area of interest is the study of 6-amino-4-thioxo-3,4-dihydropyrimidin-2(1H)-one's anti-inflammatory and anti-tumor properties, which may have applications in the treatment of various diseases. Additionally, further research is needed to fully understand the mechanism of action of 6-amino-4-thioxo-3,4-dihydropyrimidin-2(1H)-one and its potential applications in scientific research.
Synthesis Methods
6-amino-4-thioxo-3,4-dihydropyrimidin-2(1H)-one can be synthesized by reacting 2-thioxo-4,5,6,7-tetrahydro-1H-pyrimidine-5-carboxylic acid with ammonium carbonate in the presence of a catalyst. This reaction results in the formation of 6-amino-4-thioxo-3,4-dihydropyrimidin-2(1H)-one as a white crystalline powder.
Scientific Research Applications
6-amino-4-thioxo-3,4-dihydropyrimidin-2(1H)-one has been extensively studied for its potential applications in scientific research. It has been found to exhibit a range of biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties. 6-amino-4-thioxo-3,4-dihydropyrimidin-2(1H)-one has also been shown to inhibit the activity of certain enzymes, making it a potential candidate for the development of new drugs.
properties
IUPAC Name |
6-amino-4-sulfanylidene-1H-pyrimidin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5N3OS/c5-2-1-3(9)7-4(8)6-2/h1H,(H4,5,6,7,8,9) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DICDUABQXBWBLE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(NC(=O)NC1=S)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5N3OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70364343 |
Source
|
| Record name | 6-amino-4-thioxo-3,4-dihydropyrimidin-2(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70364343 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1073-82-1 |
Source
|
| Record name | Uracil, 6-amino-4-thio- | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=45722 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 6-amino-4-thioxo-3,4-dihydropyrimidin-2(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70364343 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-AMINO-2-HYDROXY-6-MERCAPTOPYRIMIDINE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 6-amino-4-sulfanylidene-1,2,3,4-tetrahydropyrimidin-2-one | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/3WN7EV3PRL | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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